Cas no 913835-34-4 (4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid)

• Product Name: 4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
• CAS No: 913835-34-4
• MF: C₁₂H₁₈BNO₄
• MW: 251.086623668671
• MDL: MFCD09027199
• CID: 802880
• PubChem ID: 44119164
• Update Time: 2025-09-23

4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid
• 4-Diethylcarbamoyl-2-methoxybenzeneboronic acid
• [4-(Diethylcarbamoyl)-2-methoxy]phenylboronic acid
• [4-(diethylcarbamoyl)-2-methoxyphenyl]boronic acid
• 4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid
• 4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
• (4-(Diethylcarbamoyl)-2-methoxyphenyl)boronicacid
• MFCD09027199
• DTXSID50657063
• BS-24823
• CS-0175997
• 913835-34-4
• D71369
• 4-Borono-N,N-diethyl-3-methoxybenzamide
• AKOS015893863
• A860513
• FT-0688838
• [4-(Diethylcarbamoyl)-2-methoxy]phenylboronic acid(contains varying amounts of Anhydride)
• N,N-Diethyl 4-borono-3-methoxybenzamide

• MDL： MFCD09027199
• Inchi： 1S/C12H18BNO4/c1-4-14(5-2)12(15)9-6-7-10(13(16)17)11(8-9)18-3/h6-8,16-17H,4-5H2,1-3H3
• InChI Key： VKKSSTUUJZQAQY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=C(C=1)OC)N(CC)CC

Computed Properties

• Exact Mass: 251.13300
• Monoisotopic Mass: 251.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 477°C at 760 mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.534
• PSA: 70.00000
• LogP: -0.14300

4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides